3-Methyl-4-isoquinolinecarboxylic acid
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its molecular formula. For 3-methylisoquinoline-6-carboxylic acid, the molecular formula is C11H9NO2 . For 3-methyl-4-isoxazolecarboxylic acid, the molecular formula is C5H5NO3 .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as color, density, hardness, and solubility . Unfortunately, specific information about the physical and chemical properties of 3-Methyl-4-isoquinolinecarboxylic acid is not available.Scientific Research Applications
Medicinal Chemistry Research
Quinoline motifs, which include 3-Methyl-4-isoquinolinecarboxylic acid, are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . They are present in various therapeutic agents and have shown a broad spectrum of bio-responses, including anticancer, antioxidant, anti-inflammatory, antimalarial, anti-SARS-CoV-2, and antituberculosis activities .
Synthetic Routes
The synthetic routes of quinoline and its analogs, including this compound, have been explored extensively. Traditional and green synthetic approaches have been highlighted, including multicomponent one-pot reactions and solvent-free reaction conditions utilizing microwave and ultraviolet irradiation-promoted synthesis using eco-friendly and safe reusable catalysts .
Enzyme Inhibitors
The 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic), a derivative of this compound, represents the core structural motif in a large number of tailored enzyme inhibitors . It has been used in the optimization of enalapril, leading to a more potent angiotensin-converting enzyme inhibitor .
Receptor Ligands
Tic has also been used as a potent receptor ligand . It has been used in the development of compounds with a wide range of pharmacological applications .
Analogues of Natural Products
Tic has been used in the synthesis of analogs of natural products . These analogs have shown a wide range of pharmacological applications .
Synthesis of Biologically Active Heterocyclic Compounds
Tic has attracted attention as a synthetic intermediate for biologically active heterocyclic compounds . It has been used in the development of compounds with a wide range of pharmacological activities .
properties
IUPAC Name |
3-methylisoquinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-7-10(11(13)14)9-5-3-2-4-8(9)6-12-7/h2-6H,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEJQYMHOTDRTAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2C=N1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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